Cas no 61784-53-0 (2-Cyclopenten-1-one, 4-hydroxy-5-methyl-)
61784-53-0 structure
Product Name:2-Cyclopenten-1-one, 4-hydroxy-5-methyl-
CAS No:61784-53-0
MF:C6H8O2
MW:112.126522064209
CID:466256
PubChem ID:13037814
Update Time:2025-04-19
2-Cyclopenten-1-one, 4-hydroxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 4-hydroxy-5-methyl-
- 4-hydroxy-5-methylcyclopent-2-en-1-one
- SCHEMBL10385897
- DTXSID10516006
- 61784-53-0
-
- Inchi： 1S/C6H8O2/c1-4-5(7)2-3-6(4)8/h2-5,7H,1H3
- InChI Key： YBOSXQPPIAJHBR-UHFFFAOYSA-N
- SMILES： OC1C=CC(C1C)=O
Computed Properties
- Exact Mass: 112.05244
- Monoisotopic Mass: 112.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Cyclopenten-1-one, 4-hydroxy-5-methyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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